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Compound of Interest

Compound Name: 4-Pyridinepropanol

CAS No.: 2629-72-3

Cat. No.: B1329387

Get Quote

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry and drug discovery, the pyridine ring stands as

a privileged scaffold, integral to the structure of numerous therapeutic agents.[1] Among the

vast array of functionalized pyridines, 4-Pyridinepropanol emerges as a particularly valuable

and versatile building block. Its unique combination of a nucleophilic pyridine nitrogen and a

reactive terminal hydroxyl group on a flexible propyl linker provides a rich platform for the

synthesis of diverse and complex molecules with significant biological potential. This technical

guide delves into the core applications of 4-Pyridinepropanol in research, offering insights into

its synthetic utility, and exploring its role in the development of novel therapeutic agents,

particularly in the realms of oncology and neuroscience.

I. Physicochemical Properties and Synthetic
Versatility
4-Pyridinepropanol is a commercially available reagent with a well-defined set of

physicochemical properties that make it amenable to a wide range of chemical transformations.
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Property Value Reference

Molecular Formula C₈H₁₁NO

Molecular Weight 137.18 g/mol

Appearance White to off-white solid

Melting Point 35-39 °C

Boiling Point 289 °C

Density 1.061 g/mL at 25 °C

Solubility
Soluble in water and common

organic solvents

The true power of 4-Pyridinepropanol lies in its synthetic tractability. The terminal hydroxyl

group serves as a versatile handle for a variety of chemical modifications, allowing for the

introduction of diverse functional groups and the construction of more complex molecular

architectures.

Key Synthetic Transformations of 4-Pyridinepropanol:
Etherification: The hydroxyl group can be readily converted to an ether linkage through

Williamson ether synthesis or other related methods. This allows for the introduction of

various alkyl, aryl, or heterocyclic moieties, expanding the chemical space of the resulting

derivatives.

Esterification: Reaction with carboxylic acids or their derivatives leads to the formation of

esters, which can serve as prodrugs or modulate the pharmacokinetic properties of the final

compound.

Oxidation: The primary alcohol can be oxidized to the corresponding aldehyde or carboxylic

acid, providing further opportunities for functionalization, such as reductive amination or

amide bond formation.

Halogenation: Conversion of the hydroxyl group to a halide (e.g., via Appel or Mitsunobu

reaction) creates an electrophilic center for subsequent nucleophilic substitution reactions.
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Mesylation/Tosylation: Activation of the hydroxyl group as a good leaving group (mesylate or

tosylate) facilitates nucleophilic displacement reactions.

The pyridine nitrogen, with its basic and nucleophilic character, can also participate in reactions

such as N-alkylation, N-oxidation, and coordination to metal centers. This dual reactivity of both

the hydroxyl group and the pyridine nitrogen makes 4-Pyridinepropanol a highly adaptable

building block for combinatorial chemistry and the generation of compound libraries for high-

throughput screening.

II. Application in the Synthesis of Kinase Inhibitors
Protein kinases play a pivotal role in cellular signaling pathways, and their dysregulation is a

hallmark of many diseases, including cancer.[2] Consequently, kinase inhibitors have become a

major focus of drug discovery efforts. The pyridine scaffold is a common feature in many

approved and investigational kinase inhibitors, often serving as a key pharmacophore that

interacts with the hinge region of the kinase ATP-binding site.

While direct synthesis of a marketed drug from 4-Pyridinepropanol is not explicitly

documented in readily available literature, its structural motifs are present in numerous kinase

inhibitors. The propanol side chain can be strategically modified to introduce functionalities that

target specific regions of the kinase active site, thereby enhancing potency and selectivity.

Conceptual Synthetic Workflow for Kinase Inhibitor
Scaffolds:
The following workflow illustrates a conceptual pathway for utilizing 4-Pyridinepropanol in the

synthesis of a generic kinase inhibitor scaffold.
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Caption: Conceptual workflow for synthesizing kinase inhibitors from 4-Pyridinepropanol.

This generalized scheme highlights how the initial functional groups of 4-Pyridinepropanol
can be sequentially modified to build a more complex molecule. For instance, derivatives of 4-

(pyrazol-3-yl)-pyridines have been identified as potent inhibitors of c-Jun N-terminal kinase

(JNK), a key player in inflammatory responses and neurodegenerative diseases.[2][3] The

synthesis of such compounds often involves the coupling of a functionalized pyridine with a

pyrazole moiety, a transformation where a suitably modified 4-Pyridinepropanol derivative

could serve as a key intermediate.

III. A Building Block for Novel Anticancer Agents
The pyridine nucleus is a recurring motif in a multitude of anticancer agents, contributing to

their therapeutic efficacy through various mechanisms, including the inhibition of cell signaling
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pathways, induction of apoptosis, and anti-angiogenic effects.[4][5] The structural flexibility of 4-
Pyridinepropanol makes it an attractive starting point for the design and synthesis of novel

anticancer compounds.

Structure-Activity Relationship (SAR) Insights:
The development of pyridine derivatives as anticancer agents often involves a detailed

exploration of their structure-activity relationships (SAR).[6] The propanol side chain of 4-
Pyridinepropanol can be systematically modified to probe the steric and electronic

requirements for optimal biological activity. For example, the synthesis of a series of pyridine-

bearing urea derivatives has demonstrated potent antitumor activity, with the nature of the

substituents on the pyridine ring and the urea functionality playing a crucial role in their efficacy.

[6]

Experimental Protocol: Synthesis of a Pyridine-Urea
Derivative (Illustrative)
The following is a representative, generalized protocol for the synthesis of a hypothetical

anticancer agent incorporating the 4-Pyridinepropanol scaffold.

Step 1: Oxidation of 4-Pyridinepropanol to 4-Pyridinepropanoic Acid

Dissolve 4-Pyridinepropanol (1 eq.) in a suitable solvent (e.g., acetone).

Add Jones reagent (CrO₃/H₂SO₄/H₂O) dropwise at 0 °C.

Allow the reaction to warm to room temperature and stir for 2-4 hours.

Quench the reaction with isopropanol.

Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain the crude 4-pyridinepropanoic acid.

Step 2: Amide Coupling to form a Pyridine-Amide Intermediate
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Dissolve 4-pyridinepropanoic acid (1 eq.) and a desired amine (1.1 eq.) in an anhydrous

solvent (e.g., DMF).

Add a coupling agent (e.g., HATU, 1.2 eq.) and a base (e.g., DIPEA, 2 eq.).

Stir the reaction at room temperature for 12-24 hours.

Pour the reaction mixture into water and extract with an organic solvent.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

Purify the crude product by column chromatography to yield the desired amide.

Step 3: Curtius Rearrangement and Urea Formation

Treat the pyridine-amide intermediate with diphenylphosphoryl azide (DPPA) and

triethylamine in a suitable solvent (e.g., toluene).

Heat the reaction mixture to induce the Curtius rearrangement, forming an isocyanate

intermediate.

Add a desired amine to the reaction mixture to form the final pyridine-urea derivative.

Purify the final product by recrystallization or column chromatography.

This multi-step synthesis demonstrates how the initial propanol group can be transformed into

a more complex functionality, enabling the exploration of SAR and the optimization of

anticancer activity.

IV. Potential in the Development of Neuroprotective
Agents
Neurodegenerative diseases represent a significant and growing unmet medical need. Recent

research has highlighted the potential of certain pyridine derivatives as neuroprotective agents.

[1][7] For instance, 4-aminopyridine has shown promise in preclinical and clinical studies for its

ability to improve neurological function.[1] While not a direct derivative, this highlights the

potential of the 4-substituted pyridine scaffold in modulating neuronal pathways.
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The 4-Pyridinepropanol structure offers a starting point for the synthesis of molecules that

could potentially interact with targets involved in neuroinflammation, oxidative stress, and

neuronal apoptosis, key pathological features of many neurodegenerative disorders.[8][9]

Signaling Pathways in Neuroprotection:
The development of neuroprotective agents often targets specific signaling pathways. A

hypothetical derivative of 4-Pyridinepropanol could be designed to modulate pathways such

as the one depicted below.

Oxidative Stress / Neuroinflammation

Activation of Pro-apoptotic Pathways
(e.g., JNK, p38 MAPK)

Neuronal Apoptosis

4-Pyridinepropanol Derivative

Inhibition of Pro-apoptotic Pathways

Inhibits

Enhanced Neuronal Survival

Click to download full resolution via product page

Caption: Hypothetical neuroprotective mechanism of a 4-Pyridinepropanol derivative.

V. The Role of Bioisosterism in Optimizing 4-
Pyridinepropanol Derivatives
Bioisosterism, the strategy of replacing a functional group with another that has similar physical

or chemical properties, is a cornerstone of modern drug design.[10][11][12] The 4-
Pyridinepropanol scaffold is an excellent candidate for bioisosteric modification to fine-tune

the pharmacokinetic and pharmacodynamic properties of a lead compound.
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For example, the pyridine ring itself can be replaced with other five- or six-membered

heterocycles to modulate properties such as basicity, polarity, and metabolic stability. The

propyl linker can be altered in length or rigidity to optimize binding to a biological target. The

terminal hydroxyl group can be replaced with a variety of bioisosteres, such as a carboxylic

acid, an amide, or a sulfonamide, to introduce new hydrogen bonding interactions or alter the

compound's solubility.[12]

4-Pyridinepropanol Scaffold

Bioisosteric Replacement of Pyridine Ring
(e.g., Pyrimidine, Thiazole)

Modification of Propyl Linker
(e.g., Chain length, Rigidity)

Bioisosteric Replacement of Hydroxyl Group
(e.g., -COOH, -CONH2, -SO2NH2)

Optimized Drug Candidate

Click to download full resolution via product page

Caption: Bioisosteric modification strategies for the 4-Pyridinepropanol scaffold.

VI. Conclusion
4-Pyridinepropanol is more than just a simple chemical reagent; it is a versatile and powerful

building block that offers immense potential for innovation in research and drug development.

Its inherent reactivity and the strategic importance of the pyridine scaffold in medicinal

chemistry make it a valuable starting point for the synthesis of novel kinase inhibitors,

anticancer agents, and neuroprotective compounds. By leveraging the principles of organic

synthesis, structure-activity relationship studies, and bioisosterism, researchers can unlock the

full potential of this remarkable molecule to create the next generation of therapeutic agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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